Cas no 950270-67-4 (3-(3-chloro-4-methylbenzenesulfonyl)-8-methoxy-2H-chromen-2-one)

• Product Name: 3-(3-chloro-4-methylbenzenesulfonyl)-8-methoxy-2H-chromen-2-one
• CAS No: 950270-67-4
• MF: C₁₇H₁₃ClO₅S
• MW: 364.800122976303
• CID: 5430175
• PubChem ID: 22425069
• Update Time: 2023-11-22

3-(3-chloro-4-methylbenzenesulfonyl)-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21033646
• 3-(3-chloro-4-methylbenzenesulfonyl)-8-methoxy-2H-chromen-2-one
• F3382-3625
• AKOS001497436
• 3-((3-chloro-4-methylphenyl)sulfonyl)-8-methoxy-2H-chromen-2-one
• 950270-67-4
• 3-[(3-Chloro-4-methylphenyl)sulfonyl]-8-methoxy-2H-1-benzopyran-2-one

• Inchi： 1S/C17H13ClO5S/c1-10-6-7-12(9-13(10)18)24(20,21)15-8-11-4-3-5-14(22-2)16(11)23-17(15)19/h3-9H,1-2H3
• InChI Key： YAGUHPCPLZQBNL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1S(C1=CC=C(C)C(Cl)=C1)(=O)=O

Computed Properties

• Exact Mass: 364.0172224g/mol
• Monoisotopic Mass: 364.0172224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.3±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives